Cas no 2228901-18-4 ({1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine)

• Product Name: {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine
• CAS No: 2228901-18-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6420112
• PubChem ID: 165648698
• Update Time: 2025-11-01

{1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine
• EN300-1749801
• 2228901-18-4
• {1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}methanamine

• Inchi： 1S/C10H15NO2/c1-12-6-8-2-3-9(13-8)10(7-11)4-5-10/h2-3H,4-7,11H2,1H3
• InChI Key： GZKAVEWBPOOKFA-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(CN)CC1

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.4Ų

Additional information on {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine

The Chemical Compound CAS No. 2228901-18-4: {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine

The compound with CAS No. 2228901-18-4, known as {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a furan moiety and a methoxymethyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic profiles. For instance, the cyclopropane ring is known to confer rigidity to the molecule, which can improve binding affinity to target proteins. Additionally, the furan group introduces aromaticity and potential sites for further functionalization, enabling the creation of derivatives with diverse biological activities.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic reactions such as Suzuki coupling, Stille coupling, and ring-closing metathesis. These methods allow for precise control over the molecular architecture, ensuring high purity and structural integrity. Recent advancements in catalytic systems have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The application of {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for next-generation electronic devices.

Moreover, {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine has shown potential in biotechnology as a chiral catalyst for asymmetric synthesis. The chiral environment created by the cyclopropane-furan system facilitates enantioselective reactions, which are crucial for producing enantiomerically pure compounds required in pharmaceuticals and agrochemicals.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its suitability for use in eco-friendly applications. However, further investigations are needed to fully understand its long-term environmental fate and potential risks.

In conclusion, {1-5-(methoxymethyl)furan-2-ylcyclopropyl}methanamine (CAS No. 2228901-18-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in modern chemical research. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.